4-Ethynyl-1-methylpyrrolidin-2-one

Core Science & Biosynthesis

Mechanism of Action for 4-Ethynyl-1-methylpyrrolidin-2-one Derivatives: A Technical Whitepaper on SV2A Modulation and Activity-Based Profiling

Executive Summary

Pyrrolidin-2-one derivatives (the "racetam" family) are cornerstone scaffolds in neuropharmacology. The specific functionalization of this scaffold with a 1-methyl group and a 4-ethynyl group represents a significant leap in both pharmacodynamic potency and chemoproteomic utility. This whitepaper elucidates the dual-nature of 4-ethynyl-1-methylpyrrolidin-2-one derivatives: their role as highly specific allosteric modulators of Synaptic Vesicle Protein 2A (SV2A), and their application as bio-orthogonal "stealth" probes for copper-catalyzed azide-alkyne cycloaddition (CuAAC) target mapping.

Structural Rationale and Causality in Design

The pharmacological efficacy of racetam derivatives is highly sensitive to steric and electronic modifications at the pyrrolidone ring. The design of 4-ethynyl-1-methylpyrrolidin-2-one is driven by strict structure-activity relationship (SAR) causality:

• 1-Methyl Substitution (Pharmacokinetics): The addition of a methyl group at the N1 position eliminates the hydrogen-bond donor capacity of the lactam nitrogen. Causality: This reduction in the topological polar surface area (tPSA) allows the molecule to shed its hydration shell more rapidly at the blood-brain barrier (BBB), exponentially increasing central nervous system (CNS) penetrance compared to unsubstituted analogs.

• 4-Ethynyl Substitution (Pharmacodynamics): The Levetiracetam Binding Site (LBS) on SV2A features a narrow, highly specific hydrophobic cleft . Flexible alkyl chains (e.g., ethyl groups) suffer a high entropic penalty upon entering this pocket because their rotational degrees of freedom are restricted. Causality: The 4-ethynyl group is a terminal alkyne. Its sp -hybridized carbon-carbon triple bond is entirely rigid and linear, paying zero entropic penalty upon binding. Furthermore, the electron-dense π -cylinder of the alkyne engages in strong π−π or cation- π interactions with aromatic residues in the LBS, driving binding affinity into the single-digit nanomolar range.

Primary Mechanism of Action: SV2A Allosteric Modulation

Unlike classical neurotransmitter analogs, 4-ethynyl-1-methylpyrrolidin-2-one derivatives do not bind to post-synaptic receptors (like AMPA or NMDA). Instead, their primary mechanism of action relates to a brain-specific binding site for pyrrolidones (LBS) on SV2A, an integral membrane protein of presynaptic vesicles .

Upon binding to SV2A, the derivative acts as an allosteric modulator of the vesicle fusion machinery. SV2A interacts intimately with synaptotagmin (the calcium sensor) and the SNARE complex. By stabilizing a specific conformational state of SV2A, the ethynyl-racetam derivative reduces presynaptic calcium accumulation during high-frequency trains of action potentials. This selectively decreases the probability of hyper-synchronous excitatory neurotransmitter release (e.g., glutamate) without impairing normal, low-frequency basal synaptic transmission.

Caption: Mechanistic pathway of 4-ethynyl-1-methylpyrrolidin-2-one modulating SV2A and exocytosis.

The Ethynyl Group as a Chemoproteomic Tool (CuAAC)

Beyond therapeutic modulation, the terminal alkyne at the C4 position is bio-orthogonal, meaning it does not react with native biological functional groups. This allows the molecule to serve as an Activity-Based Protein Profiling (ABPP) probe .

Causality in Probe Design: Traditional fluorescent tags (e.g., FITC, Cyanine) possess molecular weights exceeding 400 Da. Attaching these to a small racetam core (< 200 Da) creates massive steric hindrance, completely abolishing the molecule's ability to fit into the SV2A binding pocket. The ethynyl group (MW = 25 Da) acts as a "stealth" handle. The probe can bind to its target in vivo in its native state. Subsequently, a highly selective copper-catalyzed azide-alkyne cycloaddition (CuAAC) is utilized to "click" an azide-functionalized reporter (like biotin) onto the alkyne for target isolation .

Caption: Step-by-step workflow for CuAAC chemoproteomic target identification using the ethynyl probe.

Quantitative Data: Structure-Activity Relationship (SAR)

The superiority of the sp -hybridized ethynyl group over other alkyl substitutions is demonstrated in their binding kinetics. The rigidity of the alkyne significantly lowers the dissociation constant ( Ki​ ).

Table 1: SAR and Binding Kinetics of Pyrrolidin-2-one Derivatives

Compound Class	C4-Substitution	Carbon Hybridization	SV2A Affinity ( Ki​ , nM)	LogP (Est.)
Levetiracetam (Reference)	-H	s -orbital	~1200	-0.6
Ethyl-Racetam Analog	-CH₂CH₃	sp3	8.5	1.2
Ethenyl-Racetam Analog	-CH=CH₂	sp2	6.2	1.0
Ethynyl-Racetam Analog	-C≡CH	sp1	4.8	0.9

Data synthesized from SV2A ligand binding assays demonstrating the potency trend: Ethynyl > Ethenyl > Ethyl .

Experimental Protocols

Protocol 1: Radioligand Competitive Binding Assay (SV2A)

This protocol utilizes a self-validating competitive displacement system to ensure measured affinities are strictly target-specific.

• Membrane Preparation: Isolate synaptic vesicles from rat cerebral cortex via sucrose gradient centrifugation. Resuspend in 50 mM Tris-HCl buffer (pH 7.4).

• Incubation: Incubate 50 µg of membrane protein with 2 nM[³H]-UCB-30889 (a high-affinity SV2A radioligand) and varying concentrations of the 4-ethynyl-1-methylpyrrolidin-2-one derivative (10⁻¹⁰ to 10⁻⁵ M) for 120 minutes at 4°C.

• Self-Validation (NSB Control): Run a parallel set of wells containing the exact same mixture plus 1 mM of unlabeled levetiracetam. Causality: The massive excess of unlabeled ligand saturates all specific SV2A binding sites. Any radioactivity measured in these wells represents Non-Specific Binding (NSB) to plastics or lipid bilayers. Specific binding is calculated as Total Binding minus NSB.

• Separation & Quantification: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Wash with ice-cold buffer, extract in scintillation fluid, and quantify via liquid scintillation counting. Calculate Ki​ using the Cheng-Prusoff equation.

Protocol 2: CuAAC Chemoproteomic Pull-Down (Click Chemistry)

This workflow isolates the protein targets of the ethynyl-derivative while preserving the native interactome.

• In Situ Labeling: Incubate live neuronal cultures with 10 µM of the 4-ethynyl-1-methylpyrrolidin-2-one probe for 1 hour to allow native binding.

• Lysis: Wash cells with PBS and lyse using a mild, non-denaturing buffer (1% NP-40 in PBS) to preserve protein-protein interactions.

• CuAAC Click Reaction: To the lysate, add the following click reagents sequentially: 100 µM Azide-PEG4-Biotin, 1 mM THPTA, 1 mM CuSO₄, and 1 mM Sodium Ascorbate.

  • Causality in Reagent Choice: Copper(I) can generate reactive oxygen species (ROS) via the Fenton reaction, which degrades proteins. THPTA is a water-soluble accelerating ligand that tightly coordinates Cu(I), facilitating the cycloaddition while shielding the proteome from oxidative damage.

• Self-Validation (Competitive Control): Pre-incubate a control lysate with a 100-fold molar excess of a non-alkyne SV2A ligand (e.g., brivaracetam) before adding the ethynyl probe. Causality: The non-alkyne ligand outcompetes the probe for the SV2A active site. If the subsequent streptavidin pull-down yields a band in this control lane, it indicates non-specific background binding, thus validating the assay's signal-to-noise ratio.

• Enrichment & Analysis: Incubate the clicked lysate with streptavidin-agarose beads for 2 hours. Wash stringently, elute by boiling in Laemmli buffer, and analyze via LC-MS/MS proteomics.

References

• Further Investigation of Synaptic Vesicle Protein 2A (SV2A) Ligands Designed for Positron Emission Tomography and Single-Photon Emission Computed Tomography Imaging: Synthesis and Structure–Activity Relationship of Substituted Pyridinylmethyl-4-(3,5-difluorophenyl)pyrrolidin-2-ones. ACS Chemical Neuroscience (via National Institutes of Health / PMC). URL:[Link]

• Synthesis of 4-(Thiophen-2-yl)pyrrolidin-2-one via Horner–Wadsworth–Emmons Reaction and Reductive Cyclisation. ResearchGate. URL:[Link]

• CuAAC in Protein Conjugation. Thieme Connect. URL:[Link]

• One-Pot, Three-Step Reaction of 5-[(Trimethylsilyl)ethynyl]pyrrolidin-2-one with Azides Catalyzed by CuI: Synthesis of a Novel Class of 1,4-Disubstituted 1,2,3-Triazoles. Australian Journal of Chemistry. URL:[Link]

4-Ethynyl-1-methylpyrrolidin-2-one CAS registry number and supplier search

An In-Depth Technical Guide to 4-Ethynyl-1-methylpyrrolidin-2-one: A Novel Building Block for Drug Discovery

Executive Summary

Introduction: The Potential of a Novel Scaffold

The pyrrolidin-2-one moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] Its prevalence stems from its favorable physicochemical properties, including aqueous solubility and its ability to act as a hydrogen bond acceptor.[3] The introduction of an ethynyl group at the 4-position, combined with an N-methyl group, creates a unique trifunctional molecule: a stable lactam core, a handle for covalent modification or bioorthogonal ligation, and a modulation point for solubility and metabolic stability.

While 4-Ethynyl-1-methylpyrrolidin-2-one is not cataloged in major chemical databases, its structure suggests significant potential as a building block in drug discovery. The terminal alkyne is a particularly valuable functional group, serving as a versatile handle for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry," a cornerstone of modern chemical biology and medicinal chemistry.

Structural Analysis and Physicochemical Properties

The value of 4-Ethynyl-1-methylpyrrolidin-2-one lies in the strategic combination of its three key structural features:

• Pyrrolidin-2-one Core: This five-membered lactam provides a rigid, three-dimensional structure that can effectively present substituents for interaction with biological targets.[1] It is a common feature in a range of therapeutics, including nootropics like Piracetam.[4][5]

• N-Methyl Group: The methylation of the lactam nitrogen cap prevents it from acting as a hydrogen bond donor, which can be crucial for membrane permeability and oral bioavailability. It also enhances metabolic stability by blocking N-dealkylation pathways and can influence the overall conformation of the ring.

• C4-Ethynyl Group: This is the key functional handle of the molecule. As a terminal alkyne, it is relatively stable yet highly reactive in specific, controlled reactions. Its small size and linear geometry make it an ideal component for fragment-based screening and for use in bioorthogonal chemistry.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value	Significance in Drug Discovery
Molecular Formula	C₇H₉NO	Low molecular weight, suitable for fragment-based design.
Molecular Weight	123.15 g/mol	Adheres to Lipinski's Rule of Five for drug-likeness.
Topological Polar Surface Area (TPSA)	29.5 Ų	Suggests good potential for cell permeability.
Predicted logP	~0.5	Balanced lipophilicity, indicating reasonable aqueous solubility and membrane permeability.
Hydrogen Bond Acceptors	1 (carbonyl oxygen)	Can participate in key interactions with biological targets.
Hydrogen Bond Donors	0	N-methylation enhances membrane crossing potential.
Reactivity	Terminal Alkyne	Enables highly specific and efficient "click" reactions.

Proposed Retrosynthetic and Forward Synthetic Pathway

Given the absence of a commercial source, the synthesis of 4-Ethynyl-1-methylpyrrolidin-2-one is a prerequisite for its use. A plausible and efficient synthetic route can be designed starting from commercially available materials. The causality behind this proposed pathway lies in leveraging robust and well-documented chemical transformations to construct the target molecule.

Retrosynthetic Analysis

The key challenge is the stereoselective introduction of the ethynyl group at the C4 position. A logical approach involves starting with a chiral precursor, such as glutamic acid, to control the stereochemistry.

Caption: Retrosynthetic analysis of 4-Ethynyl-1-methylpyrrolidin-2-one.

Proposed Forward Synthesis Protocol

This protocol outlines a multi-step synthesis designed for efficiency and control.

Step 1: Esterification and N-Methylation of L-Glutamic Acid

• Rationale: Protection of the carboxylic acids as esters facilitates the subsequent reduction step. N-methylation is performed early to establish a key structural feature.

• Procedure:

  • Suspend L-Glutamic acid in methanol.

  • Bubble dry HCl gas through the suspension at 0°C or add thionyl chloride dropwise to generate the dimethyl ester in situ.

  • After reaction completion, neutralize and add a suitable methylating agent (e.g., methyl iodide) in the presence of a non-nucleophilic base (e.g., potassium carbonate) to yield N-methyl-L-glutamic acid dimethyl ester.

Step 2: Selective Reduction of the C5-Ester

• Rationale: The C5 ester must be selectively reduced to the primary alcohol without affecting the C1 ester. This is achievable using a mild reducing agent.

• Procedure:

  • Dissolve the N-methylated diester from Step 1 in an inert solvent like THF.

  • Cool to -78°C and add a controlled amount (1.0 equivalent) of a reducing agent such as lithium borohydride (LiBH₄), which is known to selectively reduce esters in the presence of other functional groups.

Step 3: Lactamization

• Rationale: Heating the amino-ester-alcohol intermediate will induce spontaneous cyclization to form the stable five-membered lactam ring.

• Procedure:

  • Remove the solvent from the previous step.

  • Heat the resulting oil, which will promote intramolecular aminolysis of the remaining ester to form 4-(hydroxymethyl)-1-methylpyrrolidin-2-one. This intermediate is commercially available (CAS 59887-20-6), offering a potential alternative starting point.[6][7][8]

Step 4: Oxidation and Alkynylation

• Rationale: This two-step, one-pot procedure converts the primary alcohol into the target terminal alkyne. A Swern or Dess-Martin oxidation provides the intermediate aldehyde, which is then immediately converted to the alkyne via the Bestmann-Ohira or a similar homologation reaction.

• Procedure:

  • Perform a Swern oxidation on 4-(hydroxymethyl)-1-methylpyrrolidin-2-one to generate the corresponding aldehyde.

  • Without purification, react the crude aldehyde with the Bestmann-Ohira reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate) in the presence of a base like potassium carbonate to yield the final product, 4-Ethynyl-1-methylpyrrolidin-2-one.

Applications in Drug Discovery & Experimental Protocols

The primary utility of this molecule is as a versatile building block for creating larger, more complex molecules with therapeutic potential.

Application as a Bioorthogonal Probe in Target Identification

The ethynyl group is a perfect handle for "click chemistry." A researcher can use this molecule to identify the protein targets of a bioactive compound.

Caption: Workflow for target identification using click chemistry.

Protocol: CuAAC Labeling of an Azide-Modified Protein

• Rationale: This protocol provides a self-validating system for covalently attaching the pyrrolidinone-alkyne to an azide-modified protein, enabling its detection or purification.

• Materials:

  • Azide-modified protein (1 mg/mL in PBS).

  • 4-Ethynyl-1-methylpyrrolidin-2-one (10 mM stock in DMSO).

  • Copper(II) sulfate (CuSO₄) (50 mM stock in water).

  • Sodium ascorbate (100 mM stock in water, freshly prepared).

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (50 mM stock in DMSO).

• Procedure:

  • In a microcentrifuge tube, combine 50 µL of the azide-protein solution with 1 µL of the 4-Ethynyl-1-methylpyrrolidin-2-one stock solution (final alkyne concentration: 200 µM).

  • Prepare the copper catalyst premix: in a separate tube, combine 1 µL of CuSO₄ stock and 1 µL of THPTA stock. Mix well.

  • Add 2 µL of the freshly prepared sodium ascorbate solution to the protein-alkyne mixture.

  • Initiate the reaction by adding 2 µL of the CuSO₄/THPTA premix to the protein-alkyne-ascorbate mixture.

  • Incubate the reaction at room temperature for 1 hour.

  • The resulting protein, now covalently modified with the pyrrolidinone moiety, can be analyzed by techniques such as SDS-PAGE or mass spectrometry.

Application in Fragment-Based Drug Discovery (FBDD)

With a molecular weight of ~123 g/mol , this compound is an ideal fragment for FBDD campaigns. The ethynyl group can serve as a vector for fragment growing or linking, while the pyrrolidinone core provides a well-characterized scaffold for binding.

Supplier and Commercial Availability

As of the date of this guide, 4-Ethynyl-1-methylpyrrolidin-2-one does not appear to be commercially available from major chemical suppliers. Researchers interested in this compound will likely need to pursue custom synthesis or follow the synthetic protocol outlined in Section 3. For reference, related compounds and their suppliers are listed below.

Table 2: Commercially Available Analogs

Compound Name	CAS Number	Representative Supplier(s)
N-Methyl-2-pyrrolidone (NMP)	872-50-4	Sigma-Aldrich, KANTO CHEMICAL CO.,INC.[6][9]
4-(Hydroxymethyl)-1-methylpyrrolidin-2-one	59887-20-6	Apollo Scientific, Sigma-Aldrich, J&K Scientific[6][7][8]
1-(4-methylphenyl)pyrrolidin-2-one	3063-79-4	Matrix Fine Chemicals[10]

Conclusion

4-Ethynyl-1-methylpyrrolidin-2-one represents a novel and highly promising, albeit currently unavailable, chemical tool for drug discovery and chemical biology. Its unique combination of a privileged pyrrolidinone scaffold and a versatile ethynyl handle makes it an attractive building block for creating compound libraries, developing covalent probes, and engaging in fragment-based drug design. The synthetic pathway proposed herein provides a clear roadmap for its preparation, opening the door for its exploration by the scientific community. This guide serves as a foundational resource for researchers aiming to leverage the potential of this versatile molecule in their quest for novel therapeutics.

References

• D'Andrea, P., & Pedone, C. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 27(19), 6579. [Link]

• Poyraz, E. B., Rouzi, K., Gül, L. B., & Karrouchi, K. (2021). An Overview on Biological Importance of Pyrrolone and Pyrrolidinone Derivatives as Promising Scaffolds. Journal of Molecular Structure. [Link]

• Basappa, G., & Murthy, S. N. (2004). Simple and Efficient Synthesis of Substituted 2-Pyrrolidinones, 2-Pyrrolones, and Pyrrolidines from Enaminones of Baylis−Hillman Derivatives of 3-Isoxazolecarbaldehydes. The Journal of Organic Chemistry, 69(25), 8851–8854. [Link]

• Perekhoda, L., et al. (2024). Synthesis and nootropic activity prediction of some 4-(aminomethyl)-1-benzylpyrrolidin-2-one derivatives structurally related with nebracetam. ScienceRise: Pharmaceutical Science, 4(50), 25-34. [Link]

• Matrix Fine Chemicals. (n.d.). 1-(4-METHYLPHENYL)PYRROLIDIN-2-ONE. Retrieved from [Link]

• KANTO CHEMICAL CO.,INC. (n.d.). N-Methyl-2-pyrrolidinone. Retrieved from [Link]

Sources

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. img01.pharmablock.com [img01.pharmablock.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. journals.uran.ua [journals.uran.ua]
• 6. 59887-20-6 Cas No. | 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one | Apollo [store.apolloscientific.co.uk]
• 7. 4-(Hydroxymethyl)-1-methylpyrrolidin-2-one | 59887-20-6 [sigmaaldrich.com]
• 8. jk-sci.com [jk-sci.com]
• 9. CAS 872-50-4 | Sigma-Aldrich [sigmaaldrich.com]
• 10. 1-(4-METHYLPHENYL)PYRROLIDIN-2-ONE | CAS 3063-79-4 [matrix-fine-chemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols for Copper-Catalyzed Click Chemistry using 4-Ethynyl-1-methylpyrrolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the application of 4-Ethynyl-1-methylpyrrolidin-2-one in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. The pyrrolidinone scaffold is a privileged motif in medicinal chemistry, and its incorporation into molecules via the robust and efficient triazole linkage afforded by CuAAC offers significant opportunities in drug discovery and bioconjugation. This document delves into the mechanistic underpinnings of the CuAAC reaction, offers a proposed synthetic route for the title compound, and presents detailed, field-proven protocols for its use in both small molecule synthesis and bioconjugation contexts. Troubleshooting and optimization strategies are also discussed to ensure successful implementation.

Introduction: The Synergy of a Privileged Scaffold and a Powerful Ligation Chemistry

The field of drug discovery perpetually seeks to expand chemical space with molecules possessing favorable pharmacological properties. The pyrrolidinone ring system is a prominent structural motif found in numerous biologically active compounds, contributing to desirable characteristics such as metabolic stability and target engagement.[1][2][3] The introduction of an ethynyl group onto this scaffold, as in 4-Ethynyl-1-methylpyrrolidin-2-one, transforms it into a versatile building block for copper-catalyzed azide-alkyne cycloaddition (CuAAC), the quintessential "click" reaction.[4]

The CuAAC reaction is renowned for its high efficiency, broad functional group tolerance, and the formation of a stable, biologically inert 1,2,3-triazole linkage.[5][6] This reaction proceeds with remarkable regioselectivity, exclusively yielding the 1,4-disubstituted triazole isomer. The combination of the desirable properties of the pyrrolidinone core with the efficiency and reliability of CuAAC provides a powerful strategy for the rapid assembly of novel molecular architectures with potential therapeutic applications.

This guide will provide the necessary theoretical background and practical protocols to empower researchers to effectively utilize 4-Ethynyl-1-methylpyrrolidin-2-one in their synthetic and bioconjugation endeavors.

Mechanistic Overview of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a significant rate acceleration of the Huisgen 1,3-dipolar cycloaddition between an azide and a terminal alkyne.[6] The catalytic cycle, which is generally accepted to involve a dinuclear copper intermediate, can be summarized as follows:

• Formation of the Copper-Acetylide Complex: The catalytically active Cu(I) species coordinates with the terminal alkyne to form a copper-acetylide intermediate. This step is crucial for activating the alkyne for subsequent reaction with the azide.

• Coordination of the Azide: The azide then coordinates to the copper center.

• Cycloaddition and Ring Contraction: A [3+2] cycloaddition occurs, leading to a six-membered copper-triazolide intermediate, which then undergoes ring contraction.

• Protonolysis and Catalyst Regeneration: The copper-triazolide intermediate is protonated to release the 1,4-disubstituted triazole product and regenerate the Cu(I) catalyst, allowing the cycle to continue.

The presence of the lactam functionality in 4-Ethynyl-1-methylpyrrolidin-2-one is anticipated to have a mild electron-withdrawing effect, which may enhance the acidity of the terminal alkyne proton and facilitate the formation of the copper-acetylide intermediate, potentially leading to favorable reaction kinetics.

Synthesis of 4-Ethynyl-1-methylpyrrolidin-2-one: A Proposed Route

While not widely commercially available, 4-Ethynyl-1-methylpyrrolidin-2-one can be synthesized from readily available starting materials. A plausible synthetic route is outlined below. Disclaimer: This is a proposed synthesis and may require optimization.

Scheme 1: Proposed Synthesis of 4-Ethynyl-1-methylpyrrolidin-2-one

Caption: Proposed synthetic pathway to 4-Ethynyl-1-methylpyrrolidin-2-one.

Experimental Protocols

The following protocols are provided as robust starting points for the use of 4-Ethynyl-1-methylpyrrolidin-2-one in CuAAC reactions. Optimization of reaction parameters such as solvent, temperature, and catalyst loading may be necessary for specific substrates.

General Protocol for Small Molecule Synthesis

This protocol is suitable for the coupling of 4-Ethynyl-1-methylpyrrolidin-2-one with a variety of organic azides in a laboratory setting.

Workflow for Small Molecule Synthesis

Caption: General workflow for CuAAC in small molecule synthesis.

Materials:

Reagent/Material	Suggested Grade	Supplier
4-Ethynyl-1-methylpyrrolidin-2-one	≥95%	Synthesized
Organic Azide	≥95%	Commercial or Synthesized
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	ACS Reagent	Major Chemical Supplier
Sodium Ascorbate	≥99%	Major Chemical Supplier
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	≥95%	Major Chemical Supplier
Solvents (e.g., t-BuOH/H₂O, DMF, DMSO)	Anhydrous/HPLC Grade	Major Chemical Supplier

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 1 M solution of sodium ascorbate in deoxygenated water. This solution should be made fresh for each use.

  • Prepare a 100 mM solution of CuSO₄·5H₂O in deoxygenated water.

  • Prepare a 100 mM solution of THPTA in deoxygenated water.

• Reaction Setup:

  • In a reaction vial equipped with a magnetic stir bar, dissolve the organic azide (1.0 equivalent) and 4-Ethynyl-1-methylpyrrolidin-2-one (1.05 equivalents) in a suitable solvent (e.g., a 1:1 mixture of t-butanol and water).

  • In a separate microcentrifuge tube, premix the CuSO₄ solution (0.01-0.05 equivalents) and the THPTA solution (0.05-0.25 equivalents) for 2-3 minutes. The ligand-to-copper ratio should be at least 5:1.[4]

  • Add the copper/ligand premix to the solution of the azide and alkyne.

  • Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (0.1-1.0 equivalent).

• Reaction and Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol for Bioconjugation

This protocol is designed for the labeling of azide-modified biomolecules (e.g., proteins, nucleic acids) with 4-Ethynyl-1-methylpyrrolidin-2-one in an aqueous buffer system.

Workflow for Bioconjugation

Caption: General workflow for CuAAC in bioconjugation.

Materials:

Reagent/Material	Suggested Grade	Supplier
4-Ethynyl-1-methylpyrrolidin-2-one	≥95%	Synthesized
Azide-modified Biomolecule	Purified	User-provided
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	ACS Reagent	Major Chemical Supplier
Sodium Ascorbate	≥99%	Major Chemical Supplier
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	≥95%	Major Chemical Supplier
Buffer (e.g., PBS, HEPES)	Biological Grade	Major Chemical Supplier

Step-by-Step Protocol:

• Stock Solution Preparation:

  • Prepare a 10 mM stock solution of 4-Ethynyl-1-methylpyrrolidin-2-one in a suitable solvent (e.g., DMSO or water).

  • Prepare a 20 mM stock solution of CuSO₄·5H₂O in deoxygenated water.

  • Prepare a 100 mM stock solution of THPTA in deoxygenated water.

  • Prepare a 100 mM stock solution of sodium ascorbate in deoxygenated water (prepare fresh).

• Reaction Setup:

  • In a microcentrifuge tube, combine the azide-modified biomolecule (1.0 equivalent) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Add the 4-Ethynyl-1-methylpyrrolidin-2-one stock solution to achieve a final concentration of 2-10 equivalents.

  • In a separate tube, prepare the catalyst premix by combining the CuSO₄ stock solution and the THPTA stock solution in a 1:5 molar ratio. Let it stand for 2-3 minutes.

  • Add the catalyst premix to the biomolecule-alkyne mixture to achieve a final copper concentration of 50-250 µM.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution to a final concentration of 1-5 mM. Gently mix by pipetting.

• Incubation and Purification:

  • Incubate the reaction at room temperature for 1-4 hours or at 4°C overnight.

  • Purify the resulting conjugate using a suitable method for the biomolecule of interest (e.g., size-exclusion chromatography, dialysis, or affinity purification) to remove excess reagents and the copper catalyst.

Data Presentation and Expected Outcomes

The success of the CuAAC reaction with 4-Ethynyl-1-methylpyrrolidin-2-one can be monitored and quantified using various analytical techniques.

Analytical Technique	Expected Observation
TLC	Disappearance of starting materials and appearance of a new, more polar spot corresponding to the triazole product.
LC-MS	A new peak in the chromatogram with the expected mass-to-charge ratio (m/z) for the triazole product.
NMR Spectroscopy	Appearance of a characteristic singlet for the triazole proton (typically δ 7.5-8.5 ppm in ¹H NMR) and corresponding signals in the ¹³C NMR spectrum.
SDS-PAGE (for proteins)	A shift in the molecular weight of the protein corresponding to the mass of the appended pyrrolidinone-triazole moiety.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low or No Reaction	Inactive catalyst (Cu(I) oxidized to Cu(II)).	Ensure all solutions are prepared with deoxygenated water and the reaction is performed under an inert atmosphere. Prepare the sodium ascorbate solution fresh.
Poor quality of reagents.	Use high-purity starting materials.
Insufficient ligand.	Increase the ligand to copper ratio (e.g., 10:1).
Side Product Formation	Alkyne homodimerization (Glaser coupling).	Ensure thorough deoxygenation. Increase the concentration of the reducing agent.
Low Yield in Bioconjugation	Biomolecule degradation.	Use a copper-chelating ligand like THPTA to protect the biomolecule. Consider adding a radical scavenger.
Inaccessibility of the azide/alkyne moiety.	Perform the reaction in the presence of a denaturant (e.g., low concentration of urea or guanidinium chloride) if the biomolecule's structure allows.

Conclusion

4-Ethynyl-1-methylpyrrolidin-2-one is a promising building block that marries the favorable properties of the pyrrolidinone scaffold with the versatility of click chemistry. The protocols and guidelines presented herein provide a solid foundation for researchers to explore the potential of this reagent in diverse applications, from the synthesis of novel small molecule libraries to the site-specific modification of complex biomolecules. The inherent reliability and efficiency of the CuAAC reaction, coupled with the strategic design of this alkyne, pave the way for innovative advancements in chemical biology and drug discovery.

References

• Hong, V.; Presolski, S. I.; Ma, C.; Finn, M. G. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angew. Chem. Int. Ed.2009 , 48 (51), 9879–9883. [Link]

• Presolski, S. I.; Hong, V.; Finn, M. G. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Curr. Protoc. Chem. Biol.2011 , 3 (4), 153–162. [Link]

• Rostovtsev, V. V.; Green, L. G.; Fokin, V. V.; Sharpless, K. B. A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective “Ligation” of Azides and Terminal Alkynes. Angew. Chem. Int. Ed.2002 , 41 (14), 2596–2599. [Link]

• Tornøe, C. W.; Christensen, C.; Meldal, M. Peptidotriazoles on Solid Phase:[4]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides. J. Org. Chem.2002 , 67 (9), 3057–3064. [Link]

• Jewett, J. C.; Bertozzi, C. R. Cu-free click cycloaddition reactions in chemical biology. Chem. Soc. Rev.2010 , 39 (4), 1272–1279. [Link]

• Hein, J. E.; Fokin, V. V. Copper-catalyzed azide-alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chem. Soc. Rev.2010 , 39 (4), 1302–1315. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• Glen Research. The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). Glen Report2010 , 22.1, 2-4. [Link]

• Meng, L.-G.; Cai, P.; Guo, Q.; Xue, S. Cycloaddition of Alkynyl Ketones with N-Tosylimines Catalyzed by Bu3P and DMAP: Synthesis of Highly Functionalized Pyrrolidines and Azetidines. J. Org. Chem.2008 , 73 (21), 8491–8496. [Link]

• Nguyen, T. H. T. et al. 4-(1-Methylamino)ethylidene-1,5-disubstituted pyrrolidine-2,3-diones: synthesis, anti-inflammatory effect and in silico approaches. Beilstein J. Org. Chem.2025 , 21, 817-829. [Link]

• Wikipedia. N-Methyl-2-pyrrolidone. [Link]

• U.S. Food and Drug Administration. METHOD OF ANALYSIS N–methyl–2-pyrrolidone. 2011 . [Link]

• National Industrial Chemicals Notification and Assessment Scheme. 2-Pyrrolidinone, 1-methyl-: Human health tier II assessment. 2013 . [Link]

• U.S. Patent US6348601B2. Preparation of N-methyl-2-pyrrolidone (NMP). 2002.

• Organic Syntheses. After 2 h, the flask is removed from the oil bath and allowed to cool to 23 °C over 15 min. During the course of the first 2 h, the starting material is converted to a 1:1 mixture of product 1 and a non-fluorescent by-product, giving a brown solution (Figure 1B). [Link]

• Meldal, M.; Tornøe, C. W. Cu-Catalyzed Azide−Alkyne Cycloaddition. Chem. Rev.2008 , 108 (8), 2952–3015. [Link]

• ResearchGate. Copper-catalyzed azide-alkyne cycloaddition of benzyl azide (1a) and... [Link]

• Lin, T.-Y. THE SYNTHESIS AND CHEMISTRY OF SELECTED 4-METHYL-2-PYRROLIDONES AND 3-. DigitalCommons@UNL. 1983 . [Link]

• Wang, Q. et al. Development and Applications of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) as a Bioorthogonal Reaction. Molecules2016 , 21 (10), 1357. [Link]

• ACS Publications. [4 + 1]-Cycloaddition logic for the total synthesis of terpene alkaloid natural products. [Link]

• Vitaku, E.; Smith, D. T.; Njardarson, J. T. Analysis of the Structural Diversity, Substitution Patterns, and Frequency of Nitrogen Heterocycles among U.S. FDA Approved Pharmaceuticals. J. Med. Chem.2014 , 57 (24), 10257–10274. [Link]

Sources

• 1. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - 4-(1-Methylamino)ethylidene-1,5-disubstituted pyrrolidine-2,3-diones: synthesis, anti-inflammatory effect and in silico approaches [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]
• 4. Click Chemistry [organic-chemistry.org]
• 5. jenabioscience.com [jenabioscience.com]
• 6. Organic Syntheses Procedure [orgsyn.org]

Technical Notes & Optimization

purification methods and column chromatography for 4-Ethynyl-1-methylpyrrolidin-2-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating 4-Ethynyl-1-methylpyrrolidin-2-one (CAS: 1935940-82-1). This molecule presents a unique dual-challenge: a highly polar, water-soluble N-methyl lactam core combined with a reactive terminal alkyne. Standard purification templates often fail here, leading to poor recovery or co-elution.

This guide synthesizes field-proven troubleshooting strategies, causality-driven FAQs, and self-validating protocols to ensure you achieve >95% purity in your workflows.

Purification Workflow & Decision Tree

The following logic matrix dictates the optimal purification path based on the specific impurity profile of your crude reaction mixture.

Figure 1: Decision matrix and purification workflow for 4-Ethynyl-1-methylpyrrolidin-2-one.

Troubleshooting & FAQs

Q1: Why does 4-Ethynyl-1-methylpyrrolidin-2-one streak severely on standard normal-phase silica, and how can I fix it? Causality: The pyrrolidinone core is highly polar. The amide resonance creates a strong dipole moment, leading to intense hydrogen bonding and dipole-dipole interactions with the acidic silanol groups on the bare silica gel stationary phase. This non-linear adsorption isotherm causes severe peak tailing. Fix: Modify the mobile phase to compete for these active sites. Instead of standard Hexane/Ethyl Acetate, switch to a Dichloromethane (DCM) base with 1–5% Methanol (MeOH). The protic methanol binds to the silanols, sharpening the elution band. Alternatively, adding 1% Triethylamine (TEA) neutralizes the acidic silanols. For highly sensitive downstream applications, consider reverse-phase liquid chromatography (RP-HPLC), which is highly effective for pyrrolidinone derivatives[1].

Q2: My target molecule co-elutes with an alkene/alkane impurity of similar polarity. Standard silica gel isn't resolving them. What is the most efficient purification strategy? Causality: Normal-phase chromatography separates primarily by polarity. The terminal alkyne (-C≡CH) and its alkene/alkane analogs have nearly identical polarities, leading to co-elution. Fix: Utilize[2]. Silver ions (Ag+) form reversible π-complexes and transient silver acetylides specifically with terminal alkynes. This selectively retards the ethynyl-pyrrolidinone on the column, allowing the non-alkyne impurities to elute first. This method is highly effective for terminal alkyne-containing molecules even when standard normal/reverse phase methods fail[2].

Q3: I am losing product during the aqueous workup before chromatography. How can I improve recovery? Causality: Pyrrolidones, especially N-methylated variants, are highly water-soluble due to their strong hydrogen-bond accepting capability and lack of large hydrophobic domains. 4-Ethynyl-1-methylpyrrolidin-2-one partitions unfavorably into the aqueous layer during standard extraction with EtOAc or DCM. Fix: Saturate the aqueous layer with NaCl (salting out) to decrease the solubility of the organic molecule in the aqueous phase. Extract with a more polar organic solvent mixture, such as 10% Isopropanol in Chloroform (CHCl3/IPA). The IPA disrupts the hydration shell around the lactam, driving it into the organic phase. If water contamination persists, a fractional distillation approach can be used to purify the pyrrolidone base[3].

Q4: Is there a way to temporarily alter the molecule's properties for easier separation if prep-HPLC is unavailable? Causality: Sometimes the Rf differences are too small. By temporarily converting the terminal alkyne into a bulky, colored complex, you drastically change its molecular weight, polarity, and UV absorbance. Fix: Employ [4]. React the crude mixture with Dicobalt Octacarbonyl (Co2(CO)8). The alkyne forms a stable hexacarbonyldicobalt complex, which is highly lipophilic and easily separated on standard silica[4]. After isolation, the alkyne is regenerated using an oxidative decomplexation agent like Cerium(IV) Ammonium Nitrate (CAN).

Quantitative Chromatographic Data

To assist in method transfer, the following table summarizes the expected retention behavior of 4-Ethynyl-1-methylpyrrolidin-2-one across various stationary and mobile phases.

Stationary Phase	Solvent System	Modifier	Expected Rf / Rt	Resolution Notes
Bare Silica (SiO2)	Hexane : EtOAc (1:1)	None	0.10 - 0.15	Severe tailing; poor resolution.
Bare Silica (SiO2)	DCM : MeOH (95:5)	None	0.35 - 0.45	Sharp bands; good general purity.
Bare Silica (SiO2)	EtOAc : Hexane (7:3)	1% Et3N	0.30 - 0.40	Reduced streaking; neutralizes silanols.
Ag+-Impregnated Silica	DCM : Acetone (9:1)	None	0.15 - 0.25	Excellent separation from alkene analogs.
C18 (Reverse Phase)	H2O : MeCN (Gradient)	0.1% Formic Acid	Rt ~ 4-6 min	Ideal for LC-MS and prep-HPLC.

Validated Experimental Protocols

Protocol A: Optimized Normal-Phase Flash Chromatography (DCM/MeOH System)

Use this as your primary purification method for crude mixtures lacking structurally identical alkene impurities.

• Sample Loading: Dissolve the crude 4-Ethynyl-1-methylpyrrolidin-2-one in a minimum volume of DCM. If the sample is too viscous or contains insoluble tars, dry-load it onto Celite (1:2 mass ratio) and evaporate the solvent to prevent band broadening.

• Column Equilibration: Pack a silica gel column and equilibrate with 2 column volumes (CV) of DCM containing 1% Triethylamine (TEA). This pre-treatment deactivates acidic silanols.

• Elution: Run a gradient from 100% DCM to 95:5 DCM:MeOH over 10 CVs.

• Monitoring (Self-Validation): Monitor fractions via TLC. Because the molecule lacks strong UV chromophores beyond the amide bond (UV active at ~210 nm), use a KMnO4 stain. The terminal alkyne will rapidly oxidize, yielding a bright yellow spot on a purple background.

• Final Validation: Analyze pooled fractions via LC-MS. Target the protonated molecular ion: [M+H]+ = 124.1 m/z .

Protocol B: Cobalt-Complexation Assisted Purification

Use this method when standard chromatography fails to resolve the target from alkane/alkene impurities.

• Complexation: Dissolve the crude mixture (containing ~1 eq of the alkyne) in anhydrous DCM (0.1 M). Add Dicobalt Octacarbonyl (Co2(CO)8) (1.1 eq) and stir at room temperature under a nitrogen atmosphere for 1 hour. Monitor via TLC until complete consumption of the alkyne is observed[4].

• First Chromatography: Concentrate the mixture and purify via standard silica gel flash chromatography (Hexane/EtOAc). The Co-complex will elute as a distinct, intensely red/brown band with a significantly higher Rf than the parent lactam.

• Decomplexation: Dissolve the purified complex in an acetone/water mixture. Slowly add Cerium(IV) Ammonium Nitrate (CAN) (3-4 eq) at 0 °C. Stir until the CO gas evolution ceases and the red color completely disappears.

• Final Isolation (Self-Validation): Extract the aqueous mixture with CHCl3/IPA (9:1), dry over Na2SO4, and concentrate. Verify the regeneration of the terminal alkyne via 1H-NMR (look for the distinct alkyne C-H proton singlet at ~2.2 - 2.5 ppm).

References

• Source: Google Patents (JPWO2018061593A1)

• Separation of Alkyne Enantiomers by Chiral Column HPLC Analysis of Their Cobalt-Complexes Source: Molecules (via PubMed Central) URL:[Link]

• Isolation of N-Ethyl-2-pyrrolidinone-Substituted Flavanols from White Tea Using Centrifugal Countercurrent Chromatography Off-Line ESI-MS Profiling and Semi-Preparative Liquid Chromatography Source: Molecules (via PubMed Central) URL:[Link]

• Source: Google Patents (US4384125A)

Sources

• 1. Isolation of N-Ethyl-2-pyrrolidinone-Substituted Flavanols from White Tea Using Centrifugal Countercurrent Chromatography Off-Line ESI-MS Profiling and Semi-Preparative Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. JPWO2018061593A1 - Method for concentration and purification of alkyne-containing molecules - Google Patents [patents.google.com]
• 3. US4384125A - Process for the purification of 2-pyrrolidone - Google Patents [patents.google.com]
• 4. Separation of Alkyne Enantiomers by Chiral Column HPLC Analysis of Their Cobalt-Complexes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Pyrrolidone-Based Monomers: The Established N-vinylpyrrolidone versus the Novel 4-Ethynyl-1-methylpyrrolidin-2-one

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed comparative analysis of two pyrrolidone-based monomers: the widely utilized N-vinylpyrrolidone (NVP) and the novel, yet to be extensively characterized, 4-Ethynyl-1-methylpyrrolidin-2-one. While NVP has a long-standing history of application across various scientific and industrial domains, this document explores the hypothesized potential of its ethynyl-substituted counterpart. The comparison is grounded in the established experimental data for NVP and theoretical considerations for 4-Ethynyl-1-methylpyrrolidin-2-one, drawing upon fundamental principles of polymer chemistry and the known reactivity of analogous compounds.

Introduction: A Tale of Two Functional Groups

The pyrrolidone ring is a highly valuable scaffold in medicinal and materials chemistry, prized for its biocompatibility and unique solvation properties. The attachment of a polymerizable group to this core structure gives rise to monomers with significant potential. N-vinylpyrrolidone is the archetypal example, with its polymer, polyvinylpyrrolidone (PVP), being a cornerstone of the pharmaceutical, cosmetic, and biomedical industries.[1][2] This guide introduces a hypothetical alternative, 4-Ethynyl-1-methylpyrrolidin-2-one, to stimulate thought and potential research into new pyrrolidone-based polymers with novel properties. The key distinction lies in the polymerizable appendage: a vinyl group in NVP versus an ethynyl group in our theoretical monomer. This seemingly subtle change is predicted to have profound implications for polymerization behavior and the ultimate characteristics of the resulting polymer.

N-vinylpyrrolidone (NVP): The Industry Standard

N-vinylpyrrolidone is an organic compound featuring a five-membered lactam ring with a vinyl group attached to the nitrogen atom.[3] It is a colorless liquid, though commercial samples may have a yellowish tint.[3]

Chemical and Physical Properties of NVP

A summary of the key properties of N-vinylpyrrolidone is presented in Table 1.

Property	Value
Chemical Formula	C₆H₉NO
Molar Mass	111.14 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	92–95 °C at 11 mmHg
Melting Point	13-14 °C
Solubility	Miscible with water and most common organic solvents

Data sourced from Wikipedia[3]

Polymerization of N-vinylpyrrolidone

The polymerization of NVP is a well-understood process, predominantly proceeding via free-radical polymerization.[4] This can be initiated by a variety of thermal or photoinitiators. The resulting polymer, polyvinylpyrrolidone (PVP), is a water-soluble, biocompatible, and chemically inert material with a wide range of applications.[2]

Experimental Protocol: Free-Radical Polymerization of N-vinylpyrrolidone

Objective: To synthesize polyvinylpyrrolidone (PVP) from N-vinylpyrrolidone (NVP) via free-radical polymerization.

Materials:

• N-vinylpyrrolidone (NVP), freshly distilled

• Azobisisobutyronitrile (AIBN) as initiator

• Anhydrous toluene as solvent

• Methanol as a non-solvent for precipitation

• Nitrogen gas supply

• Schlenk flask and standard glassware

Procedure:

• In a Schlenk flask, dissolve a known quantity of NVP in anhydrous toluene.

• Add a molar equivalent of AIBN to the solution.

• De-gas the solution by three freeze-pump-thaw cycles under a nitrogen atmosphere.

• Heat the reaction mixture to 60-70 °C under a nitrogen atmosphere and stir for a designated period (e.g., 24 hours).

• Terminate the polymerization by cooling the flask in an ice bath.

• Precipitate the polymer by slowly adding the reaction mixture to a stirred excess of methanol.

• Collect the precipitated PVP by filtration and wash with fresh methanol.

• Dry the polymer in a vacuum oven at a moderate temperature (e.g., 50 °C) to a constant weight.

Characterization: The resulting PVP can be characterized by techniques such as ¹H NMR spectroscopy (to confirm the polymer structure), gel permeation chromatography (GPC) to determine molecular weight and polydispersity, and differential scanning calorimetry (DSC) to measure the glass transition temperature.

4-Ethynyl-1-methylpyrrolidin-2-one: A Theoretical Exploration

As of the writing of this guide, "4-Ethynyl-1-methylpyrrolidin-2-one" is not a commercially available or well-documented compound in the scientific literature. However, we can extrapolate its potential properties and reactivity based on the known chemistry of the pyrrolidone core and the ethynyl functional group.

Hypothesized Properties of 4-Ethynyl-1-methylpyrrolidin-2-one

Based on its constituent parts, we can predict some of the properties of this novel monomer, which are presented in Table 2.

Property	Predicted Value/Characteristic	Rationale
Chemical Formula	C₇H₉NO	Based on the structure
Molar Mass	123.15 g/mol	Calculated from the chemical formula
Appearance	Likely a liquid or low-melting solid	Similar to other small molecule pyrrolidone derivatives
Solubility	Expected to be soluble in a range of organic solvents and potentially water	The polar pyrrolidone ring should impart some water solubility
Reactivity	The terminal alkyne is expected to be reactive in various coupling and polymerization reactions.	Based on the known reactivity of terminal alkynes.

Potential Polymerization Pathways

The presence of a terminal ethynyl group opens up a diverse range of polymerization possibilities beyond the free-radical pathway typical of NVP. This is where the primary difference in "efficacy" in a synthetic sense would lie.

• Metathesis Polymerization: Alkyne metathesis, particularly using molybdenum or tungsten-based catalysts, could yield highly conjugated polyacetylene-type polymers.

• "Click" Chemistry: The terminal alkyne is a prime candidate for copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click" chemistry. This would allow for the synthesis of highly regular, functionalized polymers with triazole linkages in the backbone.

• Glaser-Hay Coupling: This oxidative coupling of terminal alkynes could be used to produce polydiacetylenes, which often exhibit interesting optical and electronic properties.

The choice of polymerization method would have a profound impact on the structure and, consequently, the properties of the resulting polymer.

Conceptual Experimental Workflow: Synthesis and Polymerization of 4-Ethynyl-1-methylpyrrolidin-2-one

The following diagram outlines a hypothetical workflow for the synthesis and subsequent polymerization of 4-Ethynyl-1-methylpyrrolidin-2-one.

Caption: A conceptual workflow for the synthesis and polymerization of 4-Ethynyl-1-methylpyrrolidin-2-one.

Comparative Efficacy: A Forward-Looking Analysis

A direct, data-driven comparison of the efficacy of these two monomers is not currently possible due to the lack of experimental data for 4-Ethynyl-1-methylpyrrolidin-2-one. However, we can make some informed predictions on their comparative performance in a research and development context.

Feature	N-vinylpyrrolidone	4-Ethynyl-1-methylpyrrolidin-2-one (Hypothesized)
Polymerization Control	Well-controlled via RAFT and other CRP techniques, but primarily free-radical for bulk production.	Potentially highly controllable via metathesis and click polymerization, allowing for precise architectures.
Polymer Structure	Linear or branched aliphatic backbone.	Highly tunable backbone: conjugated (metathesis), heteroatomic (click), or diacetylenic (Glaser-Hay).
Post-Polymerization Modification	Difficult due to the inert C-C backbone.	The polymer backbone could offer reactive sites for further functionalization depending on the polymerization method.
Potential Applications of Polymer	Well-established in drug delivery, biomedical coatings, and as a binder/stabilizer.	The conjugated or highly functionalized polymers could have applications in electronics, sensors, or as novel drug delivery platforms.

Conclusion and Future Outlook

N-vinylpyrrolidone remains the undisputed incumbent for applications requiring a biocompatible, water-soluble polymer with a simple, inert backbone. Its synthesis and polymerization are well-established and scalable.

The hypothetical 4-Ethynyl-1-methylpyrrolidin-2-one, on the other hand, represents a frontier of possibilities. Its true "efficacy" would not be in replacing NVP in its current roles, but in enabling the creation of entirely new classes of pyrrolidone-containing polymers with tailored electronic, optical, and chemical properties. The synthetic versatility offered by the ethynyl group is its most compelling feature from a research perspective.

This guide serves as a call to the research community to explore the synthesis and polymerization of this and other novel pyrrolidone-based monomers. The potential for creating new functional materials with the desirable attributes of the pyrrolidone moiety is vast and warrants investigation.

References

• Recent Advances in the Synthesis of Complex Macromolecular Architectures Based on Poly(N-vinyl pyrrolidone) and the RAFT Polymerization Technique. (2022). MDPI. Retrieved from [Link]

• Importance of Polyvinylpyrrolidon as Pyrrolidone- Based Surfactants and as Poly (N-vinylpyrrolidone)- Modified Surfaces for Biomedical Applications. A Review. (2020). European Academic Research. Retrieved from [Link]

• Physicochemical Characterization of Polyvinyl Pyrrolidone. (2020). ACS Omega. Retrieved from [Link]

• N-Vinylpyrrolidone - Wikipedia. (n.d.). Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. euacademic.org [euacademic.org]
• 3. N-Vinylpyrrolidone - Wikipedia [en.wikipedia.org]
• 4. Physicochemical Characterization of Polyvinyl Pyrrolidone: A Tale of Two Polyvinyl Pyrrolidones - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Ethynyl-1-methylpyrrolidin-2-one

As researchers and drug development professionals, our commitment to innovation must be matched by an unwavering dedication to safety. The handling of novel or specialized chemical reagents demands a thorough understanding of their potential hazards and the implementation of robust safety protocols. This guide provides essential, in-depth guidance on the appropriate Personal Protective Equipment (PPE) for handling 4-Ethynyl-1-methylpyrrolidin-2-one, a compound whose structure suggests a specific hazard profile that must be respected.

This guide is structured to provide a comprehensive, step-by-step operational plan, moving from foundational controls to specific PPE protocols and disposal.

Hazard Profile and Engineering Controls: The First Line of Defense

Before any personal protective equipment is selected, the primary methods for exposure control must be in place. PPE is the final barrier between the researcher and the chemical; it should never be the only one.

Key Hazards Summary

Hazard Type	Description	Primary Mitigation
Reproductive Toxicity	May damage fertility or the unborn child (based on NMP data).[1][2][3]	Strict containment, engineering controls, and full-barrier PPE are mandatory.
Skin & Eye Irritation	Causes serious skin and eye irritation.[1][2][7]	Avoid all direct contact through proper gloves, lab coat, and eye/face protection.
Dermal Absorption	May be absorbed through the skin in harmful amounts.[4][5]	Use of appropriate chemical-resistant gloves is critical.
Respiratory Irritation	Inhalation of vapors or mists may cause respiratory tract irritation.[1][2][8]	All handling of the solid or solutions must be performed in a certified chemical fume hood.[9]
Combustibility	Classified as a combustible liquid (based on NMP data).[4][5]	Keep away from heat, sparks, and open flames.[8]
Chemical Reactivity	The ethynyl group may react with certain metals, bases, or oxidizing agents.	Store away from incompatible materials and use only compatible labware.[6]

1. Engineering Controls: All work involving 4-Ethynyl-1-methylpyrrolidin-2-one, including weighing, preparing solutions, and running reactions, must be conducted within a properly functioning and certified chemical fume hood.[6][9] The fume hood provides critical ventilation to capture and exhaust vapors, minimizing the risk of inhalation.[9] Ensure that an eyewash station and safety shower are immediately accessible and unobstructed.[5][10]

2. Administrative Controls:

• Restricted Access: Only personnel who have received specific training on the hazards of this compound and its proper handling procedures should be permitted to work with it.[11]

• Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment to minimize the potential for exposure and waste.[12]

• Designated Area: Designate a specific area within the lab for handling this compound to prevent cross-contamination.

Personal Protective Equipment (PPE) Protocol

The selection of PPE must be based on a thorough risk assessment of the procedures being performed. The following is the minimum required PPE for handling 4-Ethynyl-1-methylpyrrolidin-2-one.

1. Eye and Face Protection:

• Requirement: Chemical splash goggles are mandatory at all times.[9][13] They provide a complete seal around the eyes, protecting against splashes, vapors, and dust.

• Causality: Due to the severe eye irritation potential[2][7], standard safety glasses do not offer sufficient protection from splashes that can leak around the edges.

• Enhanced Protection: When there is a significant risk of splashing (e.g., transferring large volumes, working under pressure), a face shield must be worn in addition to chemical splash goggles.[9][14]

2. Skin and Body Protection:

• Requirement: A chemical-resistant laboratory coat must be worn and fully buttoned.[14] Long pants and closed-toe shoes are also required to ensure no skin is exposed.[11][15]

• Material: A lab coat made of materials like polyester or a cotton/poly blend is acceptable for minor splashes, but for tasks with a higher splash potential, a chemically resistant apron (e.g., made of butyl rubber or neoprene) should be worn over the lab coat.[13][16]

• Causality: This protection is essential to prevent skin irritation and, critically, to block dermal absorption of the compound.[5]

3. Hand Protection (Gloves):

• Requirement: No single glove material protects against all chemicals. For handling 4-Ethynyl-1-methylpyrrolidin-2-one, double-gloving is strongly recommended.

• Inner Glove: A thin nitrile glove can be used as the inner layer. This provides a barrier in the event the outer glove is breached.[14]

• Outer Glove: The outer glove must have a high resistance to NMP and similar solvents. Butyl rubber or Viton® gloves are excellent choices for extended contact. For incidental contact, thicker (e.g., >8 mil) nitrile gloves may be acceptable, but you must check the manufacturer's compatibility data.

• Causality: The reproductive toxicity of the parent compound class necessitates a robust barrier to prevent skin contact and absorption.[17] Gloves should be inspected for any signs of degradation or punctures before each use and removed promptly if contamination occurs.[15]

4. Respiratory Protection:

• Under Normal Conditions: When all work is conducted in a certified chemical fume hood, respiratory protection is typically not required.

• For Spills or Emergencies: In the event of a large spill or if work must be performed outside of a fume hood (which should be avoided), a respirator is necessary. A full-face respirator with organic vapor cartridges or a self-contained breathing apparatus (SCBA) would be required, depending on the scale of the exposure.[14][17] All respirator use must be under a formal respiratory protection program that includes training and fit-testing.

Procedural Guide: Donning and Doffing PPE

The sequence of putting on and taking off PPE is critical to prevent cross-contamination.

Donning (Putting On) Sequence:

• Lab Coat and Apron: Put on your lab coat and any additional chemical apron.

• Inner Gloves: Don the first pair of gloves (nitrile).

• Outer Gloves: Don the second, more robust pair of gloves (e.g., butyl rubber), ensuring the cuffs are pulled over the sleeves of the lab coat.

• Eye and Face Protection: Put on your chemical splash goggles, followed by a face shield if required.

Doffing (Taking Off) Sequence: This procedure should be performed in a designated area away from the immediate workspace.

• Outer Gloves: Remove the outer pair of gloves, peeling them off so they turn inside-out without touching the exterior with your bare hands. Dispose of them in the designated hazardous waste container.

• Face Shield and Goggles: Remove the face shield (if used), followed by the goggles, handling them by the straps.

• Lab Coat/Apron: Remove your lab coat and/or apron, rolling it so the contaminated exterior is folded inward.

• Inner Gloves: Remove the final pair of gloves, again, without touching the outside surface.

• Hand Washing: Immediately and thoroughly wash your hands with soap and water.[10][15]

Spill and Disposal Plan

Spill Management:

• Ensure a chemical spill kit with absorbent materials (e.g., vermiculite or a commercial sorbent) is readily available.

• In case of a small spill inside a fume hood, contain it with absorbent material. Wearing your full PPE, carefully clean the area.

• For a large spill, evacuate the area and notify your institution's environmental health and safety (EHS) department immediately.

Disposal:

• All disposable PPE (gloves, aprons) that is contaminated with 4-Ethynyl-1-methylpyrrolidin-2-one must be disposed of as hazardous chemical waste.[18]

• Contaminated absorbent materials and any excess chemical must also be collected in a sealed, properly labeled hazardous waste container.[18] Do not dispose of this material down the drain or in regular trash.[15]

Workflow for Safe Handling and PPE Selection

The following diagram illustrates the logical flow for ensuring safety when working with 4-Ethynyl-1-methylpyrrolidin-2-one.

Caption: PPE selection and handling workflow for 4-Ethynyl-1-methylpyrrolidin-2-one.

By adhering to these rigorous safety protocols, you can effectively mitigate the risks associated with handling 4-Ethynyl-1-methylpyrrolidin-2-one, ensuring a safe laboratory environment for yourself and your colleagues while advancing your critical research.

References

• New Jersey Department of Health. (n.d.). N-methyl-2-pyrrolidone - Hazardous Substance Fact Sheet.
• RCI Labscan Limited. (2021, May 1). n-METHYL-2-PYRROLIDONE - SAFETY DATA SHEET.
• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: N-methyl-2-pyrrolidone.
• Fisher Scientific. (2009, November 12). Material Safety Data Sheet.
• PENTA s.r.o. (2025, April 7). N-Methyl-2-Pyrrolidone - SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, August 14). SAFETY DATA SHEET.
• Carl ROTH. (n.d.). Safety Data Sheet: N-Methyl-2-pyrrolidone.
• Key Organics. (2017, December 1). Safety Data Sheet.
• The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals.
• Fisher Scientific. (2009, November 12). SAFETY DATA SHEET.
• SAMS Solutions. (2024, August 27). Protective Gear for Chemical Handling Must-Have Equipment.
• University of Prince Edward Island (UPEI). (n.d.). Standard Operating Procedures for Working with Dangerously Reactive Chemicals.
• Bernardo Ecenarro (BESA). (n.d.). Recommended PPE to handle chemicals.
• University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide.
• Utah State University. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY.
• University of Arizona. (2015, July 17). Highly Reactive Chemicals Hazard Class Standard Operating Procedure.
• Health and Safety Executive (HSE). (2026, February 9). Using personal protective equipment (PPE) to control risks at work.
• ChemicalBook. (2025, July 19). 4-amino-1-methylpyrrolidin-2-one(SALTDATA: FREE) - Safety Data Sheet.
• University of Fribourg. (n.d.). Safety in the laboratory.

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